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Compound of Interest

3-(4-Methoxyphenoxy)propanoic
Compound Name: d
aci

Cat. No.: B1296055

Introduction

While direct cell-based studies on 3-(4-Methoxyphenoxy)propanoic acid are not extensively
available in the current scientific literature, significant research has been conducted on
structurally related phenoxypropanoic acid derivatives. These studies reveal potent biological
activities, particularly in the areas of cancer research and metabolic regulation. This document
provides a summary of the key findings, quantitative data, and detailed experimental protocols
from cell-based investigations of these related compounds, offering valuable insights for
researchers, scientists, and drug development professionals. The information presented here
focuses on two main classes of derivatives: those with anticancer properties and the bioactive
metabolite 3-(4-hydroxy-3-methoxyphenyl)propionic acid (HMPA).

I. Anticancer Phenylpropanoic Acid Derivatives

Recent advancements in oncology have highlighted the potential of novel small molecules in
targeting specific cellular pathways implicated in cancer progression. Among these, derivatives
of 3-(4-Phenylphenyl)propanoic acid have emerged as a promising scaffold for the
development
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem conact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

